2-Chloro-3-fluoroprop-1-ene
Overview
Description
Scientific Research Applications
Application as a Foaming Agent and Heat Transfer Fluid
- Summary of Application : HCFO-1233zd (E) is mainly used as a foaming agent and heat transfer fluid .
- Results or Outcomes : The source does not provide specific results or outcomes for this application .
Application as a Cleaning Agent
- Summary of Application : HCFO-1233zd (Z) is mainly used as a cleaning agent .
- Results or Outcomes : The source does not provide specific results or outcomes for this application .
Biomedical Applications of Fluoropolymers
- Summary of Application : Fluoropolymers have unique properties such as hydrophobicity, lipophobicity, good chemical stability, bio-inertness, and low surface energy. These properties make them useful in biomedical applications .
- Methods of Application : Fluoropolymers are used in gene delivery, cytosolic protein delivery, drug delivery, magnetic resonance imaging, photodynamic therapy, anti-fouling and anti-bacterial applications, and tissue engineering .
- Results or Outcomes : The use of fluoropolymers in biomedical applications has grown rapidly during the past decade .
Synthesis of α-Trifluoromethylstyrenes
- Summary of Application : α-Trifluoromethylstyrene derivatives are versatile synthetic intermediates for the preparation of more complex fluorinated compounds .
- Methods of Application : These compounds have been successfully utilized in C–F bond activation in a CF3 group, mainly including anionic SN2’-type substitution, cationic SN1’-type substitution .
- Results or Outcomes : The specific results or outcomes are not detailed in the source .
Synthesis of Various β-Substituted-trifluoromethyl-ethenes
- Summary of Application : 2-Chloro-3,3,3-trifluoroprop-1-ene (HCFO-1233xf) can be used for the rapid synthesis of various β-substituted-trifluoromethyl-ethenes .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results or Outcomes : The specific results or outcomes are not detailed in the source .
Environmentally Friendly Alternative
- Summary of Application : 1-chloro-3,3,3-trifluoropropene (HCFO-1233zd) is an environmentally friendly alternative with potential applications in various fields .
- Methods of Application : HCFO-1233zd (E) can be synthesized with 1,1,1,3,3-pentachloropropane (HCC-240fa) as raw material through gas phase fluorine-chlorine exchange .
- Results or Outcomes : The synthesis of HCFO-1233zd (E) has easy access to raw materials, high conversion rate, high selectivity and industrial value .
Safety And Hazards
properties
IUPAC Name |
2-chloro-3-fluoroprop-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4ClF/c1-3(4)2-5/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYVSNYBYAYMMQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CF)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4ClF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00660108 |
Source
|
| Record name | 2-Chloro-3-fluoroprop-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00660108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
94.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-fluoroprop-1-ene | |
CAS RN |
32804-07-2 |
Source
|
| Record name | 2-Chloro-3-fluoroprop-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00660108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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